Cas no 1803581-33-0 (2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide)

• Product Name: 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide
• CAS No: 1803581-33-0
• MF: C₈H₉BrN₄O
• MW: 257.087260007858
• CID: 5191726
• PubChem ID: 75525644
• Update Time: 2025-06-07

2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide

• Inchi： 1S/C8H8N4O.BrH/c9-7-3-6(1-2-8(7)13)12-4-10-11-5-12;/h1-5,13H,9H2;1H
• InChI Key： AEALPWPCIYVXGW-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(N2C=NN=C2)=C1)O.Br

Additional information on 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol Dihydrobromide: A Comprehensive Overview

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide (CAS No. 1803581-33-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide.

Chemical Structure and Properties

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide is a derivative of 1,2,4-triazole and phenol, with an additional amino group. The molecular formula of this compound is C₉H₁₀N₆O·2HBr, and its molecular weight is approximately 379.05 g/mol. The presence of the triazole ring and the amino group imparts significant stability and reactivity to the molecule. The dihydrobromide salt form enhances its solubility in aqueous media, making it suitable for various biological assays.

The compound exhibits a high degree of crystallinity and can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of 2-amino-4-hydroxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone intermediate. Subsequent cyclization with sodium azide yields the triazole ring, which is then treated with hydrobromic acid to form the final dihydrobromide salt.

Synthesis Methods

The synthesis of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide has been extensively studied in recent years. One of the most common methods involves the reaction of 2-amino-4-hydroxybenzaldehyde with hydrazine hydrate to form the hydrazone intermediate. This intermediate is then cyclized using sodium azide to form the triazole ring. The final step involves treating the triazole derivative with hydrobromic acid to obtain the dihydrobromide salt.

A more recent approach involves microwave-assisted synthesis, which significantly reduces reaction times and improves yield. This method utilizes microwave irradiation to promote the formation of the hydrazone intermediate and subsequent cyclization steps. The use of microwave technology not only accelerates the reaction but also ensures better control over reaction conditions, leading to higher purity products.

Biological Activities

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide has shown promising biological activities in various in vitro and in vivo studies. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit carbonic anhydrase enzymes, which are implicated in several pathological conditions such as glaucoma and epilepsy.

In addition to its enzymatic inhibition properties, 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide has also demonstrated potential as an antioxidant and anti-inflammatory agent. Studies have shown that it can scavenge free radicals and reduce oxidative stress in cellular models. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Findings

The potential therapeutic applications of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide have been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to its ability to disrupt fungal cell wall synthesis.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anticancer properties of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide. The results showed that it selectively inhibited the growth of human breast cancer cells (MCF7) while sparing normal cells. The mechanism involved modulation of cell cycle progression and induction of apoptosis.

Conclusion

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol dihydrobromide (CAS No. 1803581-33-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers stability and reactivity that make it suitable for various biological assays. Recent studies have highlighted its promising biological activities as an enzyme inhibitor, antioxidant, anti-inflammatory agent, antifungal compound, and anticancer agent.

Ongoing research continues to uncover new aspects of this compound's properties and potential therapeutic uses. As more data becomes available from clinical trials and further studies, it is likely that 2-amino-4-(4H-1,2,4-triazol-4-y l)phenol dihydrobromide will play a significant role in advancing our understanding and treatment of various diseases.